3/'-deoxytalopiericidin A1
3/'-deoxytalopiericidin A1
Brand Name:
Vulcanchem
CAS No.:
134876-72-5
VCID:
VC0153218
InChI:
InChI=1S/C31H47NO8/c1-10-19(4)24(33)20(5)16-18(3)13-11-12-17(2)14-15-23-21(6)28(29(37-8)30(32-23)38-9)40-31-27(36)26(35)25(34)22(7)39-31/h10-11,13-14,16,20,22,24-27,31,33-36H,12,15H2,1-9H3/b13-11-,17-14-,18-16-,19-10-/t20-,22-,24+,25+,26+,27+,31+/m1/s1
SMILES:
CC=C(C)C(C(C)C=C(C)C=CCC(=CCC1=C(C(=C(C(=N1)OC)OC)OC2C(C(C(C(O2)C)O)O)O)C)C)O
Molecular Formula:
C31H47NO8
Molecular Weight:
561.7 g/mol
3/'-deoxytalopiericidin A1
CAS No.: 134876-72-5
Main Products
VCID: VC0153218
Molecular Formula: C31H47NO8
Molecular Weight: 561.7 g/mol
CAS No. | 134876-72-5 |
---|---|
Product Name | 3/'-deoxytalopiericidin A1 |
Molecular Formula | C31H47NO8 |
Molecular Weight | 561.7 g/mol |
IUPAC Name | (2S,3S,4S,5R,6R)-2-[2-[(2Z,5Z,7Z,9R,10R,11Z)-10-hydroxy-3,7,9,11-tetramethyltrideca-2,5,7,11-tetraenyl]-5,6-dimethoxy-3-methylpyridin-4-yl]oxy-6-methyloxane-3,4,5-triol |
Standard InChI | InChI=1S/C31H47NO8/c1-10-19(4)24(33)20(5)16-18(3)13-11-12-17(2)14-15-23-21(6)28(29(37-8)30(32-23)38-9)40-31-27(36)26(35)25(34)22(7)39-31/h10-11,13-14,16,20,22,24-27,31,33-36H,12,15H2,1-9H3/b13-11-,17-14-,18-16-,19-10-/t20-,22-,24+,25+,26+,27+,31+/m1/s1 |
Standard InChIKey | ZIBGPNICZWZARG-IUKVASKQSA-N |
Isomeric SMILES | C/C=C(/C)\[C@@H]([C@H](C)/C=C(/C)\C=C/C/C(=C\CC1=C(C(=C(C(=N1)OC)OC)O[C@H]2[C@H]([C@H]([C@H]([C@H](O2)C)O)O)O)C)/C)O |
SMILES | CC=C(C)C(C(C)C=C(C)C=CCC(=CCC1=C(C(=C(C(=N1)OC)OC)OC2C(C(C(C(O2)C)O)O)O)C)C)O |
Canonical SMILES | CC=C(C)C(C(C)C=C(C)C=CCC(=CCC1=C(C(=C(C(=N1)OC)OC)OC2C(C(C(C(O2)C)O)O)O)C)C)O |
Synonyms | 3'-deoxytalopiericidin A1 3-DTP-A1 |
PubChem Compound | 6439384 |
Last Modified | Nov 11 2021 |
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